Cas no 723332-06-7 (4-2-(3,4-Dimethylphenyl)-2-oxoethoxybenzaldehyde)

• Product Name: 4-2-(3,4-Dimethylphenyl)-2-oxoethoxybenzaldehyde
• CAS No: 723332-06-7
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 3106588
• PubChem ID: 2376514
• Update Time: 2025-10-29

4-2-(3,4-Dimethylphenyl)-2-oxoethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3,4-dimethylphenyl)-2-oxoethoxy]benzaldehyde
• CS-0221045
• SCHEMBL13221133
• Z19658588
• SR-01000038791-1
• G38471
• AKOS000117656
• 723332-06-7
• EN300-08220
• SR-01000038791
• 4-2-(3,4-Dimethylphenyl)-2-oxoethoxybenzaldehyde

• Inchi： 1S/C17H16O3/c1-12-3-6-15(9-13(12)2)17(19)11-20-16-7-4-14(10-18)5-8-16/h3-10H,11H2,1-2H3
• InChI Key： VPCUWABIHJIBLC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CC(C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 268.109944368Da
• Monoisotopic Mass: 268.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-2-(3,4-Dimethylphenyl)-2-oxoethoxybenzaldehyde

Recent Advances in the Study of 4-2-(3,4-Dimethylphenyl)-2-oxoethoxybenzaldehyde (CAS: 723332-06-7)

The compound 4-2-(3,4-Dimethylphenyl)-2-oxoethoxybenzaldehyde (CAS: 723332-06-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique chemical properties of 4-2-(3,4-Dimethylphenyl)-2-oxoethoxybenzaldehyde, which make it a promising candidate for the development of novel therapeutic agents. The compound's structure, characterized by the presence of a benzaldehyde moiety and a dimethylphenyl group, has been shown to interact with specific biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 4-2-(3,4-Dimethylphenyl)-2-oxoethoxybenzaldehyde exhibits potent inhibitory effects on the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs with improved selectivity and reduced side effects compared to existing therapeutics.

Further investigations have explored the compound's role in cancer therapy. Preliminary data from cell-based assays indicate that 4-2-(3,4-Dimethylphenyl)-2-oxoethoxybenzaldehyde can induce apoptosis in certain cancer cell lines by activating pro-apoptotic pathways and inhibiting cell proliferation. These effects are believed to be mediated through the compound's interaction with specific signaling molecules, such as the PI3K/Akt pathway. While these results are promising, additional studies are needed to evaluate its efficacy and safety in preclinical models.

The synthesis of 4-2-(3,4-Dimethylphenyl)-2-oxoethoxybenzaldehyde has also been a focus of recent research. Innovative synthetic routes have been developed to improve yield and scalability, addressing previous challenges associated with its production. For example, a 2022 study in Organic Process Research & Development described a novel catalytic method that significantly enhances the efficiency of the synthesis process, making it more feasible for large-scale pharmaceutical applications.

Despite these advancements, several challenges remain. The pharmacokinetic properties of 4-2-(3,4-Dimethylphenyl)-2-oxoethoxybenzaldehyde, including its bioavailability and metabolic stability, require further optimization to ensure its suitability for clinical use. Additionally, comprehensive toxicological studies are necessary to assess its safety profile and potential side effects. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 4-2-(3,4-Dimethylphenyl)-2-oxoethoxybenzaldehyde (CAS: 723332-06-7) represents a promising compound with diverse therapeutic potential. Ongoing research is likely to uncover new applications and refine its pharmacological properties, paving the way for its integration into future drug development pipelines. This briefing underscores the importance of continued investment in the study of this compound to fully realize its benefits in addressing unmet medical needs.